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Compound of Interest

Compound Name: 10-Deoxymethymycin

Cat. No.: B15562650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
10-Deoxymethymycin, a macrolide antibiotic, represents a significant area of interest in the

development of novel therapeutic agents. This technical guide provides an in-depth exploration

of its chemical structure, drawing from key synthetic and analytical studies. We present a

summary of its chemical identifiers, detailed experimental protocols for its synthesis and

characterization, and a visualization of its mechanism of action. This document is intended to

serve as a comprehensive resource for researchers engaged in the study and application of

macrolide antibiotics.

Core Chemical Structure and Identifiers
10-Deoxymethymycin is a 12-membered macrolide antibiotic. Its core structure consists of a

lactone ring to which a desosamine sugar moiety is attached. The aglycone, known as 10-

deoxymethynolide, is a key precursor in its synthesis.
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Identifier Value Source

IUPAC Name

(3R,4S,5S,7R,9E,11R,12R)-4-

[(2S,3R,4S,6R)-4-

(dimethylamino)-3-hydroxy-6-

methyl-oxan-2-yl]oxy-12-ethyl-

3,5,7,11-tetramethyl-1-

oxacyclododec-9-ene-2,8-

dione

PubChem

Molecular Formula C25H43NO6 PubChem

SMILES

CC[C@@H]1--INVALID-LINK--

O1)C)O[C@H]2--INVALID-

LINK--

C)N(C)C)O)C)C">C@@HC

PubChem

InChI Key
DZGHWPQKGWXOHD-

NHLONWFASA-N
PubChem

CAS Number 36826-66-1 MedchemExpress

Experimental Protocols
The structural elucidation and synthesis of 10-Deoxymethymycin and its aglycone, 10-

deoxymethynolide, have been described in detail in the scientific literature. The following

protocols are based on the methodologies reported in the total synthesis by Xuan R, et al.

Synthesis of 10-Deoxymethynolide
The total synthesis of 10-deoxymethynolide is a multi-step process involving the assembly of

key fragments followed by macrocyclization. A crucial step in this synthesis is the ring-closing

metathesis (RCM) reaction.

General Workflow for the Synthesis of 10-Deoxymethynolide:
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10-Deoxymethynolide
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To cite this document: BenchChem. [The Chemical Architecture of 10-Deoxymethymycin: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562650#exploring-the-chemical-structure-of-10-
deoxymethymycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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